Cas no 389065-27-4 (methyl 3-(2-iodobenzamido)-4,5-dihydrothiophene-2-carboxylate)

• Product Name: methyl 3-(2-iodobenzamido)-4,5-dihydrothiophene-2-carboxylate
• CAS No: 389065-27-4
• MF: C₁₃H₁₂INO₃S
• MW: 389.20875453949
• CID: 6201034
• PubChem ID: 4305233
• Update Time: 2025-05-20

methyl 3-(2-iodobenzamido)-4,5-dihydrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-iodobenzamido)-4,5-dihydrothiophene-2-carboxylate
• 389065-27-4
• SR-01000080293-1
• AKOS024575555
• methyl 4-[(2-iodobenzoyl)amino]-2,3-dihydrothiophene-5-carboxylate
• F0326-0498
• SR-01000080293
• Oprea1_369542

• Inchi： 1S/C13H12INO3S/c1-18-13(17)11-10(6-7-19-11)15-12(16)8-4-2-3-5-9(8)14/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： VQBVHBDBUWXDNS-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(NC1=C(C(=O)OC)SCC1)=O

Computed Properties

• Exact Mass: 388.95826g/mol
• Monoisotopic Mass: 388.95826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on methyl 3-(2-iodobenzamido)-4,5-dihydrothiophene-2-carboxylate

Methyl 3-(2-Iodobenzamido)-4,5-Dihydrothiophene-2-Carboxylate: A Comprehensive Overview

Methyl 3-(2-iodobenzamido)-4,5-dihydrothiophene-2-carboxylate, with the CAS number 389065-27-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl group, a benzamido moiety, and a dihydrothiophene ring. The presence of the iodine atom in the benzamido group adds to its reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, particularly in the realm of organic electronics. The dihydrothiophene ring in this compound serves as a versatile platform for functionalization, enabling the creation of materials with tailored electronic properties. Researchers have explored the use of such compounds in the synthesis of conductive polymers and semiconducting materials, which are critical for applications in flexible electronics and optoelectronic devices.

The benzamido group attached to the dihydrothiophene ring introduces additional functionality to the molecule. This group can participate in various chemical transformations, such as nucleophilic substitutions and condensation reactions, making it a valuable building block in organic synthesis. The iodine atom within this group further enhances its reactivity, allowing for selective substitution reactions that are essential in drug discovery and material synthesis.

In terms of synthesis, methyl 3-(2-iodobenzamido)-4,5-dihydrothiophene-2-carboxylate can be prepared through a series of well-established organic reactions. The starting material typically involves a dihydrothiophene derivative, which is then functionalized with an appropriate benzamido group. The introduction of the iodine atom is achieved through iodination reactions, ensuring high purity and structural integrity of the final product.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the dihydrothiophene ring contributes significantly to the molecule's conjugation system, thereby influencing its optical and electronic characteristics. These findings have paved the way for its application in light-emitting diodes (LEDs) and photovoltaic devices.

Moreover, methyl 3-(2-iodobenzamido)-4,5-dihydrothiophene-2-carboxylate has shown promise in biological applications. Studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. Further research is underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

In conclusion, methyl 3-(2-iodobenzamido)-4,5-dihydrothiophene-2-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing technological and therapeutic innovations.